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Compound of Interest

Compound Name: Methitural

Cat. No.: B1227589

Disclaimer: Methitural (also known as Neraval or Thiogenal) is an ultra-short-acting barbiturate
anesthetic that was introduced in the 1950s but is no longer in clinical use.[1][2] Consequently,
detailed contemporary dosage and administration protocols are not available for this specific
compound. The information provided below is based on historical data and, for a more practical
and relevant application, is supplemented with detailed protocols for Methohexital, a closely
related and still clinically utilized ultra-short-acting barbiturate.[3] These notes are intended for
researchers, scientists, and drug development professionals.

Overview and Mechanism of Action

Methitural and Methohexital are barbiturate derivatives that act as positive allosteric
modulators of the gamma-aminobutyric acid type A (GABA-A) receptor.[3][4] Their binding to
the GABA-A receptor increases the duration of chloride channel opening, leading to an
enhanced influx of chloride ions into the neuron.[4] This hyperpolarizes the neuron, making it
less likely to fire an action potential and thus producing sedative and anesthetic effects.[4] At
higher concentrations, these agents can directly activate the GABA-A receptor.[3] The rapid
onset and short duration of action are attributed to high lipid solubility, allowing for quick
passage across the blood-brain barrier, followed by rapid redistribution from the brain to other
tissues.[4]

Signaling Pathway of Barbiturates on GABA-A Receptor
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Caption: Mechanism of action of barbiturates on the GABA-A receptor, leading to neuronal

inhibition.

Quantitative Data Summary

Due to the limited availability of data for Methitural, the following tables summarize the
dosage, administration, and pharmacokinetic parameters for the related compound,
Methohexital.

Table 1: Methohexital Dosage and Administration
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Population Indication Route Dosage Notes
Administer at a
Anesthesia 1-1.5mg/kg rate of about 1
Adult , Y _
Induction (1% solution) mL every 5
seconds.[5]
20 - 40 mg (1% )
_ For continuous
solution) every 4- )
) ) infusion,
Anesthesia 7 min OR 0.2% o
Adult ) \ ) administer at a
Maintenance solution by )
) rate of 3 mL/min.
continuous
o [5]
infusion
Pediatric (>1 Anesthesia M 6.6 - 10 mg/kg Single injection.
month) Induction (5% solution) [3]
Pediatric (>1 Anesthesia 25 mg/kg (1% )
) Rectal ] Single dose.[3][5]
month) Induction solution)
Procedural
Pediatric Sedation v 0.5- 2.0 mg/kg [3]
(Imaging)

Table 2: P kinetic F t Methohexital

Parameter

Value

Reference

Onset of Action

Rapid (1V)

[4]

Duration of Action

5 - 7 minutes (after induction

dose)

[5]

Terminal Elimination Half-life

70 - 125 minutes

[6]

Metabolic Clearance Rate

657 - 999 mL/min

[6]

Metabolism

Hepatic

[4]

Excretion

Renal (as inactive metabolites)

[4]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.drugs.com/dosage/methohexital.html
https://www.drugs.com/dosage/methohexital.html
https://www.ncbi.nlm.nih.gov/books/NBK544291/
https://www.ncbi.nlm.nih.gov/books/NBK544291/
https://www.drugs.com/dosage/methohexital.html
https://www.ncbi.nlm.nih.gov/books/NBK544291/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-methohexital-sodium
https://www.drugs.com/dosage/methohexital.html
https://pubmed.ncbi.nlm.nih.gov/797396/
https://pubmed.ncbi.nlm.nih.gov/797396/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-methohexital-sodium
https://synapse.patsnap.com/article/what-is-the-mechanism-of-methohexital-sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

The following are detailed methodologies for the administration of Methohexital in a research or
clinical setting. These protocols are based on established clinical use and can be adapted for
preclinical studies in relevant animal models.

Protocol 1: Intravenous Administration for Anesthesia
Induction (Adult Model)

e Preparation:

o Reconstitute Methohexital sodium powder with a suitable diluent (Sterile Water for
Injection, 5% Dextrose Injection, or 0.9% Sodium Chloride Injection) to a 1% solution (10
mg/mL).[5]

o Draw the calculated dose into a sterile syringe. The typical induction dose is 1 to 1.5
mg/kg.[5]

e Administration:
o Establish intravenous access in the subject.
o Administer the 1% solution at a controlled rate of approximately 1 mL every 5 seconds.[5]

o Monitor the subject for the desired level of anesthesia. Anesthesia is typically achieved
within 5 to 7 minutes.[5]

e Monitoring:

o Continuously monitor vital signs, including respiratory rate, heart rate, blood pressure, and
oxygen saturation.[3]

o Have equipment for airway management and resuscitation immediately available.[3]

Protocol 2: Continuous Intravenous Infusion for
Anesthesia Maintenance (Adult Model)

e Preparation:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.drugs.com/dosage/methohexital.html
https://www.drugs.com/dosage/methohexital.html
https://www.drugs.com/dosage/methohexital.html
https://www.drugs.com/dosage/methohexital.html
https://www.ncbi.nlm.nih.gov/books/NBK544291/
https://www.ncbi.nlm.nih.gov/books/NBK544291/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Prepare a 0.2% solution of Methohexital by adding 500 mg of the drug to 250 mL of 5%
Dextrose Injection or 0.9% Sodium Chloride Injection.[5] Note: Sterile Water for Injection is
not recommended for continuous infusion to avoid hypotonicity.[5]

e Administration:

o Following induction of anesthesia, initiate a continuous intravenous infusion of the 0.2%

solution.
o The initial infusion rate is typically around 3 mL per minute.[5]

o Adjust the infusion rate based on the subject's response to maintain the desired depth of

anesthesia.
e Monitoring:
o Continuous monitoring of vital signs and depth of anesthesia is critical.[3]

o For longer procedures, a gradual reduction in the administration rate may be necessary.[5]

Experimental Workflow for Evaluation of a Short-Acting
Anesthetic

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.drugs.com/dosage/methohexital.html
https://www.drugs.com/dosage/methohexital.html
https://www.drugs.com/dosage/methohexital.html
https://www.ncbi.nlm.nih.gov/books/NBK544291/
https://www.drugs.com/dosage/methohexital.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preclinical Evaluation
In Vitro Receptor Binding Assays
(e.g., GABA-A Receptor)
Animal Model Selection
(e.g., rodent, primate)
Dose-Ranging Studies
(IV, IM administration)
Pharmacokinetic Profiling
(Blood sampling, analysis)

;
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(Cardiovascular & Respiratory Effects)
I
T

1
:IND Submission

T
Clinical Dévelopment
Phase |: Safety & Tolerability
in Healthy Volunteers
Phase II: Efficacy & Dose-Finding
in Patients
Ghase III: Confirmatory Trials]

Gegulatory Submission & ApprovaD

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1227589?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: A generalized workflow for the preclinical and clinical development of a short-acting
intravenous anesthetic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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